Cas no 2138802-57-8 (4-Piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)-)

• Product Name: 4-Piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)-
• CAS No: 2138802-57-8
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 5261446
• Update Time: 2025-06-10

4-Piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)-

• Inchi： 1S/C12H20N2O3/c1-2-3-11(15)14-6-4-9(5-7-14)8-10(13)12(16)17/h2-3,9-10H,4-8,13H2,1H3,(H,16,17)
• InChI Key： QUDBKKFHJDAZOB-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=CC)CCC(CC(N)C(O)=O)CC1

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 465.5±28.0 °C(Predicted)
• pka: 2.29±0.10(Predicted)

Additional information on 4-Piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)-

Introduction to 4-Piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)- (CAS No. 2138802-57-8)

4-Piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)-, identified by its Chemical Abstracts Service (CAS) number 2138802-57-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its piperidine ring and unique side chain structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both an amino group and an α-ketoester moiety makes it a versatile scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

The structural framework of 4-piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)- incorporates a piperidine ring, a six-membered heterocyclic structure containing one nitrogen atom, which is known for its ability to enhance binding affinity and metabolic stability in drug molecules. The side chain features an α-amino group and a 1-(1-oxo-2-buten-1-yl) substituent, which introduces both reactivity and functionality suitable for further derivatization. This combination of structural elements positions the compound as a promising candidate for exploring new pharmacological pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic pathways involved in disease progression. The α-amino group in 4-piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)- serves as a potential hydrogen bond donor or acceptor, facilitating interactions with biological targets such as kinases, proteases, and other enzymes. Additionally, the 1-(1-oxo-2-buten-1-yl) moiety can participate in Michael addition reactions or undergo reduction to form alcohols, providing multiple avenues for chemical diversification.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. Piperidine derivatives have been extensively studied for their ability to modulate neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The structural motif of 4-piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)- shares similarities with known pharmacophores that interact with receptors and transporters involved in conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary computational studies suggest that this compound may exhibit binding affinity to certain CNS targets, warranting further experimental investigation.

The α-ketoester functionality present in the molecule is another key feature that merits attention. Ketoesters are versatile intermediates in organic synthesis and have been utilized in the development of various bioactive compounds. The conjugation between the keto group and the double bond in the 1-(1-oxo-2-buten-1-yl) side chain allows for diverse chemical transformations, including enolate formation under basic conditions or nucleophilic addition reactions. These reactivities make 4-piperidinepropanoic acid, α-amino-1-(1-oxo-2-buten-1-yl)- a valuable building block for constructing more complex molecules with enhanced pharmacological properties.

Recent advances in drug discovery methodologies have emphasized the importance of structure-based design and high-throughput screening (HTS) to identify lead compounds with desired biological activities. The unique structural features of 4-piperidinepropanoic acid, α-amino-1-(1-oxtwo-butenal)-yl) make it an attractive candidate for inclusion in HTS campaigns targeting enzyme inhibition or receptor binding. Its compatibility with modern synthetic techniques also allows for rapid optimization through combinatorial chemistry or parallel synthesis approaches.

In addition to its potential therapeutic applications, this compound may find utility in research settings as a tool compound for studying enzyme mechanisms or as a precursor for generating libraries of derivatives with varying biological profiles. The combination of a piperidine core and an α-ketoester side chain provides a rich scaffold for exploring structure-function relationships in drug design. By leveraging computational modeling and experimental validation, researchers can systematically modify key functional groups to improve potency, selectivity, and pharmacokinetic properties.

The synthesis of 4-piperidinepropanoic acid, α-amino-l(10x0two-butenal)-yl) involves multi-step organic transformations that highlight its synthetic accessibility. Key synthetic routes include condensation reactions between appropriate precursors followed by functional group interconversions such as oxidation or reduction steps. Advances in catalytic methods have also enabled more efficient pathways to this compound without compromising yield or purity standards required for pharmaceutical applications.

As our understanding of disease mechanisms continues to evolve at the molecular level so too does our capacity to design targeted therapies based on rational drug design principles. The versatility inherentinthestructureof4-piperidinepropanooicacid,αamino-l(10x0two-butenal)-yldemonstrateshowsmallmoleculecompoundscanbeengineeredtointeractwithbiologicalsystemsinmeaningfulways.Preliminarydatafromin vitrostudiesindicatesthatthiscompoundmayexhibitmoderateactivityagainstcertainenzymatictargets,presentinganopportunitiescandiscovernewtherapeutictools.

Thefieldofmedicinalchemistrycontinuestogrowasnewtechnologiesandmethodologiesaredevelopedtoacceleratetheidentificationandsynthesisofbioactivecompounds,4-piperidinepropanooicacid,αamino-l(10x0two-butenal)-yldoesnotrepresentanisolatedexampleofthistrendbutratherthesymptomaticofamorebroaderscientificmovementtowardsintegrateddrugdiscoveryanddevelopment.Laterally，thepotentialapplicationsofthiscompoundextendbeyondtraditionalpharmaceuticalusesintoareassuchasagricultureandindustrialsciencewherefunctionalizedheterocycliccompoundsarevaluableintermediates.